Cas no 1447944-13-9 (1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1447944-13-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 4600439
• PubChem ID: 89693046
• Update Time: 2025-05-20

1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H14O4/c10-7(11)8(1-2-8)9(12)3-5-13-6-4-9/h12H,1-6H2,(H,10,11)
• InChI Key： VZRKQOQTRDWING-UHFFFAOYSA-N
• SMILES： C1(C2(O)CCOCC2)(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1447944-13-9)

1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1447944-13-9, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule features a cyclopropane ring conjugated with a hydroxyl-substituted tetrahydropyran moiety, making it an intriguing candidate for further exploration in drug discovery and material science applications.

The chemical structure of 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid presents a fascinating interplay of functional groups that could potentially influence its biological activity and reactivity. The cyclopropane ring, known for its strain and high reactivity, often serves as a key pharmacophore in medicinal chemistry due to its ability to induce conformational constraints and enhance binding affinity. Meanwhile, the hydroxyl group attached to the tetrahydropyran ring introduces polarity and potential hydrogen bonding capabilities, which may modulate the compound's solubility and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid with greater precision. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising scaffold for developing novel therapeutic agents. For instance, preliminary virtual screening experiments have indicated potential interactions with enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). These findings align with the growing interest in designing molecules that can modulate inflammatory responses without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid represents a significant challenge due to the delicate nature of the cyclopropane-tetrahydropyran junction. However, recent methodological breakthroughs in organic synthesis have made it feasible to construct such complex frameworks with high yield and purity. Transition-metal-catalyzed reactions, particularly those involving palladium or copper complexes, have been instrumental in facilitating cross-coupling reactions between the cyclopropanecarboxylic acid derivative and tetrahydropyranyl halides or boronic acids. These advances not only streamline the synthetic route but also open doors for further derivatization and functionalization of the core structure.

In the realm of bioorganic chemistry, 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid has been explored as a building block for more complex natural product analogs. The cyclopropane unit is particularly valuable in this context, as it mimics motifs found in many bioactive molecules derived from terrestrial organisms. By incorporating this scaffold into designed libraries of compounds, researchers aim to uncover novel bioactivities that could lead to breakthroughs in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases. High-throughput screening campaigns combined with structure-based drug design approaches are being employed to accelerate the discovery process.

The environmental impact of synthesizing 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid is another critical consideration in modern pharmaceutical research. Green chemistry principles are being increasingly integrated into synthetic protocols to minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free reactions or those utilizing biodegradable solvents like supercritical fluids have been investigated as alternatives to traditional organic solvents. Additionally, catalytic methods that employ recyclable catalysts or photochemical activation offer sustainable pathways for constructing complex molecules while maintaining high efficiency.

The potential applications of 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid extend beyond pharmaceuticals into materials science. The unique structural features of this compound make it an attractive candidate for designing polymers with tailored mechanical properties or for use as a chiral ligand in asymmetric catalysis. The cyclopropane ring's rigidity can be exploited to create rigid frameworks in polymer backbones, while the hydroxyl group provides opportunities for hydrogen bonding interactions that could enhance material stability or functionality. Such applications underscore the versatility of this molecule and highlight its importance as a chemical entity with broad utility.

Future research directions for 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid may include exploring its role as an intermediate in biocatalytic processes or investigating its behavior under different physiological conditions. Advances in enzyme engineering could enable the development of biocatalysts capable of modifying this scaffold efficiently, thereby reducing reliance on traditional synthetic methods. Furthermore, studies on its metabolic stability and degradation pathways will be essential for assessing its potential as a lead compound or a component in drug formulations.

In conclusion, 1-(4-hydroxyoxan-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1447944-13-9) is a multifaceted compound with significant promise in both medicinal chemistry and materials science. Its unique structural features offer opportunities for designing novel therapeutics while also serving as a valuable building block for advanced materials. As research continues to uncover new synthetic strategies and applications, this molecule is poised to play an increasingly important role in addressing global challenges in health and technology.